(1Z)-1,2-Dibromo-3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooct-1-ene

• IUPAC Name: (Z)-1,2-dibromo-3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooct-1-ene
• InChI: InChI=1S/C8HBr2F13/c9-1-2(10)3(11,12)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)23/h1H/b2-1-
• InChI Key: YCJFSPFBPAMUCR-UPHRSURJSA-N
• Canonical SMILES: C(=C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)Br)Br
• Isomeric SMILES: C(=C(/C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)\Br)\Br
• Molecular Formula: C8HBr2F13
• DSSTOX Substance ID: DTXSID00631439
• Molecular Weight: 503.88 g/mol
• CAS RN: 59665-28-0

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are used to determine the spatial arrangement of atoms in a molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reactivity of the compound and the conditions under which it reacts.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, and reactivity. Techniques like mass spectrometry and infrared spectroscopy might be used.

Scientific Research Applications

Molecular Structure and Chemical Reactions

• A study focused on the complex of 5,5′-dibromo-2,2′-biphenol with 7-methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene hydrofluoride demonstrated significant insights into the molecular structure and chemical interactions within the complex. The study utilized X-ray diffraction, FT-IR, and 1H NMR spectroscopy to analyze the structure, revealing intricate hydrogen bonding and intermolecular interactions, crucial for understanding the chemical behavior of related compounds (Wojciechowski et al., 2002).

Organic Synthesis and Material Science

• The synthesis and applications of tetrafluoroethylenated zinc reagent were explored, demonstrating its utility in organic synthesis. The research highlighted the thermal stability and reactivity of the organozinc reagent in cross-coupling reactions, providing insights into the development of CF2CF2-containing organic molecules (Kajimoto et al., 2021).
• Radical copolymerization studies involving vinylidene fluoride and 8-Bromo-1H,1H,2H-perfluorooct-1-ene emphasized the significance of such compounds in material science. The research outlined the synthesis, copolymerization process, and thermal properties of the resulting materials, contributing to the field of polymer chemistry and material development (Sauguet et al., 2007).

Pharmacological Studies

• A study on halogenated monoterpenes isolated from South African seaweeds investigated their anti-cancer properties, specifically against esophageal cancer. This research demonstrated the potential pharmacological applications of halogenated compounds in cancer treatment (Antunes et al., 2011).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves understanding the risks associated with handling the compound. It includes studying its toxicity, flammability, and environmental impact.

Future Directions

This involves predicting or suggesting further studies that could be done with the compound. This could be new reactions, potential uses, or further investigations into its properties.